Cas no 898779-10-7 (2-(3,4-Dimethoxybenzoyl)-5-(1,3-dioxolan-2-yl)thiophene)

• Product Name: 2-(3,4-Dimethoxybenzoyl)-5-(1,3-dioxolan-2-yl)thiophene
• CAS No: 898779-10-7
• MF: C₁₆H₁₆O₅S
• MW: 320.360243797302
• MDL: MFCD07699176
• CID: 1946863
• PubChem ID: 24723537
• Update Time: 2025-10-23

2-(3,4-Dimethoxybenzoyl)-5-(1,3-dioxolan-2-yl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-DIMETHOXYBENZOYL)-5-(1,3-DIOXOLAN-2-YL)THIOPHENE
• (3,4-dimethoxyphenyl)-[5-(1,3-dioxolan-2-yl)-2-thienyl]methanone
• LogP
• (3,4-dimethoxyphenyl)-[5-(1,3-dioxolan-2-yl)thiophen-2-yl]methanone
• MFCD07699176
• 898779-10-7
• AKOS016018601
• (3,4-Dimethoxyphenyl)[5-(1,3-dioxolan-2-yl)thiophen-2-yl]methanone
• DTXSID00641977
• 2-[5-(3,4-DIMETHOXYBENZOYL)THIOPHEN-2-YL]-1,3-DIOXOLANE
• 2-(3,4-Dimethoxybenzoyl)-5-(1,3-dioxolan-2-yl)thiophene

• MDL： MFCD07699176
• Inchi： 1S/C16H16O5S/c1-18-11-4-3-10(9-12(11)19-2)15(17)13-5-6-14(22-13)16-20-7-8-21-16/h3-6,9,16H,7-8H2,1-2H3
• InChI Key： BGPQLHPPKNFWCG-UHFFFAOYSA-N
• SMILES： S1C(C(C2C=CC(=C(C=2)OC)OC)=O)=CC=C1C1OCCO1

Computed Properties

• Exact Mass: 320.07184478Da
• Monoisotopic Mass: 320.07184478Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 82.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(3,4-Dimethoxybenzoyl)-5-(1,3-dioxolan-2-yl)thiophene

2-(3,4-Dimethoxybenzoyl)-5-(1,3-dioxolan-2-yl)thiophene: A Comprehensive Overview

The compound with CAS No 898779-10-7, known as 2-(3,4-Dimethoxybenzoyl)-5-(1,3-dioxolan-2-yl)thiophene, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which incorporates a thiophene ring substituted with a 3,4-dimethoxybenzoyl group at the 2-position and a 1,3-dioxolan-2-yl group at the 5-position. These substituents endow the molecule with distinctive electronic and optical properties, making it a promising candidate for various applications.

Recent studies have highlighted the potential of 2-(3,4-Dimethoxybenzoyl)-5-(1,3-dioxolan-2-yl)thiophene in the development of advanced materials. For instance, researchers have explored its role in creating novel semiconducting polymers for use in organic electronics. The thiophene core of the molecule serves as an excellent π-conjugated system, facilitating efficient charge transport. Furthermore, the presence of electron-donating groups like the 3,4-dimethoxybenzoyl moiety enhances the molecule's ability to absorb light across a broad spectrum, making it suitable for applications in photovoltaic devices.

In addition to its electronic properties, CAS No 898779-10-7 has shown promise in the field of drug delivery. The 1,3-dioxolan-2-yl group attached to the thiophene ring introduces a cyclic acetal structure that can act as a protective group in bioactive molecules. This feature has led to investigations into its use as a carrier for delivering therapeutic agents in a controlled manner. Recent experiments have demonstrated that this compound can encapsulate hydrophobic drugs and release them gradually under specific conditions.

The synthesis of 2-(3,4-Dimethoxybenzoyl)-5-(1,3-dioxolan-2-yl)thiophene involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include Friedel-Crafts acylation for introducing the benzoyl group and nucleophilic substitution reactions for attaching the dioxolane moiety. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both academic and industrial applications.

From an environmental standpoint, CAS No 898779-10-7 exhibits low toxicity and biodegradability under controlled conditions. This makes it an eco-friendly option for use in various industrial processes. Moreover, its stability under thermal and oxidative conditions has been extensively studied using advanced analytical techniques such as NMR spectroscopy and thermogravimetric analysis (TGA). These studies have provided valuable insights into its suitability for high-performance materials.

In conclusion, 2-(3,4-Dimethoxybenzoyl)-5-(1,3-dioxolan-2-yl)thiophene (CAS No 898779-10-7) is a versatile compound with immense potential across multiple disciplines. Its unique structure enables it to serve as a building block for advanced materials while its functional groups offer opportunities for innovative applications in drug delivery systems. As research continues to uncover new properties and uses of this compound, it is poised to play a pivotal role in shaping future advancements in organic chemistry and materials science.